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Compound of Interest

Compound Name: AP1867-2-(carboxymethoxy)

Cat. No.: B1436425

Technical Support Center: AP1867-2-
(carboxymethoxy)

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the stability and storage of AP1867-2-
(carboxymethoxy). Below you will find frequently asked questions and a troubleshooting guide
to address common issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for AP1867-2-(carboxymethoxy) powder?

Al: AP1867-2-(carboxymethoxy) as a powder should be stored at -20°C for long-term
stability, with some suppliers indicating it can be stored for up to 3 years under these
conditions.[1] It is also recommended to protect it from light.[2][3][4]

Q2: How should | store AP1867-2-(carboxymethoxy) once it is dissolved in a solvent?

A2: Stock solutions of AP1867-2-(carboxymethoxy) should be stored at -80°C.[1][3][5] Under
these conditions, the solution is generally stable for up to 6 months.[3][5] For shorter-term
storage, up to one month, -20°C is acceptable.[3][5] Always protect solutions from light.[3][4]

Q3: Can | store stock solutions at 4°C?
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A3: While one supplier suggests that the powder can be stored at 4°C, this is not the
consensus for long-term stability.[3][4] For stock solutions, storage at 4°C is not recommended
as it may lead to degradation. For optimal stability, aliquoting and storing at -80°C is the best
practice.[1][3][5]

Q4: How should I handle the shipping and initial receipt of AP1867-2-(carboxymethoxy)?

A4: The compound may be shipped at ambient temperature or with blue ice.[1] Upon receipt, it
is crucial to transfer the product to the recommended storage conditions (-20°C for powder) as
soon as possible.

Q5: What solvents are recommended for dissolving AP1867-2-(carboxymethoxy)?

A5: AP1867-2-(carboxymethoxy) is soluble in DMSO up to 100 mg/mL (144.14 mM).[3]
Ultrasonic assistance may be needed for complete dissolution.[3] For in vivo experiments,
specific formulations involving DMSO, PEG300, Tween-80, and saline or corn oil are
suggested.[3]

Storage and Stability Data Summary

Storage i Light e
Form Duration . Citations
Temperature Sensitivity
Powder -20°C Up to 3 years Protect from light  [1][2]
Powder <-15°C Not specified Protect from light  [2]
Powder 4°C Not specified Protect from light  [3][4]
In Solvent -80°C Up to 6 months Protect from light  [3][5]
In Solvent -20°C Up to 1 month Protect from light  [3][5]

Troubleshooting Guide

This guide addresses potential issues related to the stability and handling of AP1867-2-
(carboxymethoxy).

Problem: | am observing lower than expected activity or inconsistent results in my experiments.
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This could be due to the degradation of AP1867-2-(carboxymethoxy). Follow the workflow
below to troubleshoot the issue.

Inconsistent Experimental Results

|Check Storage Conditions of Stock Solution

Was it stored at -80°C and protected from light?
No

Prepare fresh stock solution from powder

| Check Storage of Powder | es

Was the powder stored at -20°C and protected from light?
o

Yes /

Review Handling Procedures

Order new vial of compound

Are you using freshly prepared working solutions for in vivo studies?
No

Yes

Prepare working solutions fresh daily Consider other experimental variables
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Troubleshooting workflow for inconsistent results.

Problem: The compound has precipitated out of my stock solution.

o Possible Cause: The solubility limit may have been exceeded, or the solution was not
prepared correctly.

o Solution: Gently warm the solution and use sonication to aid in redissolving the compound.
When preparing stock solutions in DMSO, ensure the solvent is anhydrous, as absorbed
moisture can affect solubility.[4] For in vivo formulations, add each solvent sequentially as
recommended in the datasheet and ensure a clear solution is obtained.[3]

Problem: | am unsure about the stability of my working solutions for cell-based assays.

e Best Practice: While stock solutions are stable for extended periods when stored correctly, it
is recommended to prepare fresh working dilutions from the stock solution for each
experiment. This minimizes the risk of degradation due to repeated freeze-thaw cycles or
prolonged exposure to less optimal conditions (e.g., room temperature on the benchtop). For
in vivo experiments, it is strongly advised to prepare the formulation freshly on the day of
use.[5]

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO
o Weighing: Accurately weigh out the desired amount of AP1867-2-(carboxymethoxy) powder

(Molecular Weight: 693.78 g/mol ) in a sterile microcentrifuge tube. For example, to prepare
1 mL of a 10 mM solution, you would need 6.94 mg.

o Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to the powder.
For the example above, add 1 mL of DMSO.

» Dissolution: Vortex the solution thoroughly. If necessary, use an ultrasonic bath to ensure the
compound is completely dissolved.[3]
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» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
cryovials. Store the aliquots at -80°C, protected from light.[3][5]

Protocol for Preparation of an in vivo Formulation
This protocol is based on a formulation intended to yield a clear solution.[3]

e Initial Dissolution: Dissolve AP1867-2-(carboxymethoxy) in DMSO to achieve 10% of the
final volume.

e Addition of PEG300: Add PEG300 to the solution to bring the total volume to 50% (i.e., add
40% of the final volume as PEG300). Mix thoroughly.

o Addition of Tween-80: Add Tween-80 to the solution to bring the total volume to 55% (i.e.,
add 5% of the final volume as Tween-80). Mix until the solution is homogeneous.

» Final Dilution with Saline: Add saline to reach the final desired volume (i.e., add 45% of the
final volume as saline). Ensure the final solution is clear.

o Usage: It is recommended to prepare this formulation fresh on the day of the experiment.[5]

The logical relationship for preparing the in vivo formulation is illustrated below.

’AP1867-2-(carb0xymethoxy) Powder }—> Add 10% DMSO Add 40% PEG300 Add 5% Tween-80 Add 45% Saline Final In Vivo Formulation (Clear Solution)

Click to download full resolution via product page

Workflow for preparing an in vivo formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


http://file.medchemexpress.com/batch_PDF/HY-114420/AP1867-2-carboxymethoxy-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/protac-fkbp12-ligand-1.html
http://file.medchemexpress.com/batch_PDF/HY-114420/AP1867-2-carboxymethoxy-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1436425?utm_src=pdf-body
https://www.medchemexpress.com/protac-fkbp12-ligand-1.html
https://www.benchchem.com/product/b1436425?utm_src=pdf-body-img
https://www.benchchem.com/product/b1436425?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1436425?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

e 1. AP1867-2-(carboxymethoxy) | TargetMol [targetmol.com]
e 2. AP1867-2-(carboxymethoxy) | 2230613-03-1 | FPD61303 [biosynth.com]
o 3. file.medchemexpress.com [file.medchemexpress.com]

e 4.AP1867-2-(carboxymethoxy) (PROTAC FKBP12-binding moiety 2) | PROTACHE& FH FLix |
MCE [medchemexpress.cn]
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» To cite this document: BenchChem. [AP1867-2-(carboxymethoxy) stability and storage
conditions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1436425#ap1867-2-carboxymethoxy-stability-and-
storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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